1-(4-Chlorobenzyl)-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]urea
• InChI: InChI=1S/C19H20ClN3O2/c20-16-8-6-14(7-9-16)11-21-19(25)22-12-15-10-18(24)23(13-15)17-4-2-1-3-5-17/h1-9,15H,10-13H2,(H2,21,22,25)
• InChI Key: FIQFNQMSUAGVCG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)CNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol

Description

1-(4-Chlorobenzyl)-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CPPU, and it belongs to the class of plant growth regulators. CPPU is a synthetic cytokinin that is used to enhance the growth and development of plants.

Scientific Research Applications

Synthesis and Characterization

One area of research focuses on the synthesis of derivatives and structurally related compounds to "1-(4-Chlorobenzyl)-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea," highlighting their potential in drug development and material science. For instance, the synthesis of urea derivatives demonstrates their importance as intermediates in the production of anticancer agents, showcasing the utility of such compounds in medicinal chemistry (Zhang et al., 2019; Gaudreault et al., 1988).

Crystallographic Studies

Crystal structure analysis of related compounds, such as urea fungicides, provides insight into their molecular configurations and interactions, which is crucial for understanding their activity and designing new derivatives with enhanced properties (Kang et al., 2015).

Biological Activities

Research into the biological activities of urea derivatives reveals their potential as therapeutic agents. For example, their role as neuropeptide Y5 receptor antagonists (Fotsch et al., 2001) and anticancer agents (Kundu et al., 2021) indicates their significance in drug discovery.

Material Science and Chemistry

In the realm of material science and chemistry, these compounds have been explored for their role in corrosion inhibition, highlighting their potential in protecting metals from degradation (Bahrami & Hosseini, 2012). Furthermore, studies on the cytokinin activity of N-phenyl-N′-(4-pyridyl)urea derivatives demonstrate their utility in agriculture by enhancing plant growth and development (Takahashi et al., 1978).